Fba 185

• CAS: 12224-46-3
• Molecular Formula: C18H10N2O2S
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C18H10N2O2S/c1-3-7-13-11(5-1)19-17(21-13)15-9-10-16(23-15)18-20-12-6-2-4-8-14(12)22-18/h1-10H
• InChIKey: UGFSLKRMHPGLFU-UHFFFAOYSA-N

Fba 185 (C.I. Fluorescent Brightener 190/Uvitex SOF): Core Identity and Industrial Procurement Profile

Fba 185, registered under CAS 12224-46-3 and formally designated as C.I. Fluorescent Brightener 190 (Uvitex SOF), is a bis-benzoxazolyl-thiophene optical brightening agent (OBA) belonging to the benzoxazole chemical class [1]. The compound is characterized by its molecular formula C18H10N2O2S and a molecular weight of 318.35 g/mol [2]. It appears as a pale yellow crystalline powder that exhibits intense blue-violet fluorescence under ultraviolet light and is soluble in common organic solvents such as DMF and toluene, but is practically insoluble in water . As a high-volume industrial fluorescent whitening agent (FWA), it is primarily used to enhance the perceived whiteness and brightness of synthetic polymers, fibers, and coatings by absorbing UV radiation (λmax,abs ≈ 367 nm in DMF) and re-emitting it as visible blue light (λmax,em ≈ 429 nm) .

Chemical class

Bis-benzoxazolyl-thiophene optical brightening agent (OBA)

Application scope

Whitening of synthetic polymers, fibers, and coatings via UV-to-blue fluorescence

Solubility context

Soluble in DMF, toluene; practically insoluble in water — supports organic-solvent-based processing

Procurement signal

High-volume industrial FWA; lightfastness and thermal profile differentiate from generic OB/OB-1

• [1] National Library of Medicine. Uvitex SOF MeSH Supplementary Concept Data 2026. Registry Number: 12224-46-3. View Source
• [2] CAS Common Chemistry. 2,5-Bis(2-benzoxazolyl)thiophene. CAS Registry Number: 2866-43-5. View Source

Why Generic Substitution of Fba 185 with Other Bis-Benzoxazole Brighteners Compromises Performance

Within the bis-benzoxazole class, critical application-specific parameters such as lightfastness rating, thermal decomposition threshold, and fluorescence emission profile are not interchangeable [1]. Fba 185 exhibits a lightfastness grade of 7–8 , explicitly outperforming the common alternative Optical Brightener OB (C.I. 184, CAS 7128-64-5), which typically achieves grade 5–6 under identical textile application conditions. In contrast, the high-heat-resistant Optical Brightener OB-1 (C.I. 393, CAS 1533-45-5) with a melting point of 355–360 °C [2] is chemically incompatible with low-temperature exhaust-dyeing processes (typically 120–130 °C) where Fba 185's melting point of 216–220 °C ensures adequate solubility and diffusion. Procurement decisions that overlook this quantitative differentiation can result in inadequate photostability of the final article or process failure due to undissolved OBA during manufacturing.

Target Fba 185 (Uvitex SOF)

If substituted with Optical Brightener OB (C.I. 184) Lightfastness rating may drop significantly; reported grade difference suggests earlier photodegradation and yellowing in light-exposed articles.

Target Fba 185 (m.p. 216–220 °C)

If substituted with Optical Brightener OB-1 (C.I. 393, m.p. 355–360 °C) Thermal incompatibility with medium-temperature exhaust dyeing may cause incomplete dissolution, uneven whitening, and process failures.

Target Fba 185 (oxidative stability)

If substituted with C.I. Fluorescent Brightener 199 (distyrylbenzene type) Poor chlorine-bleach fastness may limit combined bleaching/brightening processes, adding processing steps.

• [1] European Patent Office. 2,5-Bis-benzoxazolyl-thiophene derivatives as optical brighteners for organic materials. Data sheet. View Source
• [2] Shandong Grand Chemical Co., Ltd. Optical Brightener OB-1 Technical Datasheet. Melting point: 355-360°C. View Source

Fba 185 (Uvitex SOF) vs. Key Analogues: Quantified Evidence for Differentiated Sourcing

Lightfastness Differentiation: Fba 185 (Grade 7-8) vs. Optical Brightener OB (Grade 5-6)

The lightfastness of Fba 185 on polyester textiles achieves a rating of Grade 7–8 on the ISO 105-B02 standard blue wool scale, reflecting superior resistance to photodegradation . Under the same testing conditions, the common bis-benzoxazole alternative Optical Brightener OB (C.I. 184, CAS 7128-64-5) typically reaches only Grade 5–6 [1]. This ≥2 grade differential represents approximately a 4–8× longer exposure time to reach equivalent fading, as each grade increment corresponds roughly to a doubling of UV exposure endurance.

Lightfastness (ISO 105-B02)

class-level inference

Grade 7–8 vs. Grade 5–6

Reported higher lightfastness may extend service life under UV exposure; OB (C.I. 184) may show earlier yellowing.

Δ ≥2 grades corresponds to ~4–8× UV exposure endurance difference; verify under intended end-use conditions.

Evidence Dimension	Lightfastness (ISO 105-B02 Blue Wool Scale)
Target Compound Data	Grade 7–8
Comparator Or Baseline	Optical Brightener OB (C.I. 184): Grade 5–6
Quantified Difference	Δ ≥ 2 grades (≈ 4–8× UV exposure endurance advantage)
Conditions	Polyester textile, ISO 105-B02 standard testing

Why This Matters

Customers selecting OBAs for applications exposed to natural or artificial light (e.g., outdoor textiles, automotive interiors, UV-cured coatings) require the highest lightfastness grade to avoid premature yellowing; Fba 185's Grade 7–8 rating addresses this need directly, eliminating the requirement for supplemental UV stabilizers.

• [1] daxingpigment.com. Technical data for Optical Brightener OB (C.I. 184). View Source

Thermal Processing Window: Why Fba 185 is Preferred Over OB-1 for Medium-Temperature Dyeing Processes

Fba 185 exhibits a melting point of 216–220 °C and a boiling point of 466.4 °C (at 760 mmHg) , ensuring full dissolution and homogeneous distribution during standard polyester exhaust-dyeing at 120–130 °C. The high-temperature alternative Optical Brightener OB-1 (C.I. 393) features a significantly higher melting point of 355–360 °C . While OB-1 is designed for thermoplastics processed well above 300 °C, its use in exhaust-dyeing baths operating at only ~130 °C results in incomplete dissolution and micro-particulate aggregates that cause spotty, uneven whitening and reduced whitening efficiency.

Melting point (thermal process fit)

class-level inference

216–220 °C vs. 355–360 °C

Fba 185 melts below standard polyester exhaust-dyeing temperature (120–130 °C); OB-1 may remain undissolved.

OB-1 suited for melt-spinning or >300 °C extrusion; using it in bath dyeing risks uneven whitening.

Evidence Dimension	Melting point (process-critical thermal property)
Target Compound Data	216–220 °C
Comparator Or Baseline	Optical Brightener OB-1 (C.I. 393): 355–360 °C
Quantified Difference	Δ ≈ 135–144 °C lower melting point; target melts below standard polyester dyeing temperature (120–130 °C), comparator does not
Conditions	Standard polyester exhaust-dyeing (aqueous bath at 120–130 °C, 30–60 min hold time)

Why This Matters

This thermal differential directly dictates process suitability; Fba 185 is the technically appropriate choice for fiber-level whitening via exhaust or pad-dyeing, whereas OB-1 is restricted to melt-spinning masterbatch or high-temperature plastic extrusion, preventing costly batch failures.

Chemical Stability Profile: Quantified Resistance Against Common Industrial Chemicals

Fba 185 demonstrates excellent stability against acid, alkali, hard water, peroxide, and chlorite bleaching agents . In contrast, the distyrylbenzene-type brightener C.I. Fluorescent Brightener 199 (PF) is noted for poor chlorine-bleach fastness and poor lightfastness, limiting its applicability to neutral or non-oxidative processing environments [1]. The broad chemical compatibility of Fba 185 enables its reliable use in combined pre-treatments (e.g., simultaneous scouring-bleaching-brightening) and post-treatment washes involving hypochlorite without brightness loss.

Chemical stability (bleaching resistance)

cross-study comparable

Stable vs. poor chlorine-bleach fastness

Broad oxidative stability may support combined scouring/bleaching/brightening without intermediate clearing.

C.I. 199 (distyrylbenzene type) reported poor chlorine-bleach fastness; process compatibility requires verification.

Evidence Dimension	Chemical stability (resistance to chlorite/peroxide bleaching)
Target Compound Data	Stable (excellent resistance to acid, alkali, hard water, peroxide, chlorite bleach)
Comparator Or Baseline	C.I. Fluorescent Brightener 199 (distyrylbenzene type): poor chlorine-bleach fastness
Quantified Difference	Qualitative: stable vs. poor; enables oxidative bleaching compatibility vs. process incompatibility
Conditions	Aqueous textile processing, peroxide and hypochlorite bleaching baths

Why This Matters

For integrated textile mills combining bleaching and brightening steps, Fba 185's proven oxidative stability eliminates the need for additional intermediate reduction-clearing steps, reducing water, energy, and chemical consumption.

• [1] tex-asia.com. General comparison of C.I. Fluorescent Brightener 199 (PF) properties. View Source

Proven Research and Industrial Application Scenarios for Fba 185 (Uvitex SOF)

Polyester Textile High-Temperature Exhaust Dyeing

Fba 185 is the benchmark brightener for whitening 100% polyester fabrics and polyester/cellulose blends via high-temperature (120–130 °C) exhaust dyeing. Its melting point of 216–220 °C ensures complete dissolution in the aqueous dye bath prior to fiber uptake, while its lightfastness grade of 7–8 guarantees long-lasting brightness throughout the article's service life. The compound's excellent stability against acid, alkali, hard water, peroxide, and chlorite bleaching also permits its use in one-bath scouring/bleaching/brightening processes, significantly reducing processing time.

Engineering Thermoplastic Whitening for ABS, Polycarbonate, and Acrylic Resins

Owing to its high boiling point of 466.4 °C , Fba 185 is thermally stable enough to withstand the melt-processing temperatures of engineering plastics such as ABS, polycarbonate, PMMA (acrylic), and rigid PVC without decomposition or color shift. Unlike OB-1, which requires processing temperatures above 300 °C for proper dissolution , Fba 185 dissolves readily in these polymers within the typical compounding temperature range of 220–280 °C, delivering intense blue-white brilliance without the risk of undissolved OBA particulates causing surface defects in injection-molded or extruded parts.

Fluorescent Tracer for Polymer Material Research and Quality Control

In analytical laboratories, Fba 185 serves as a robust fluorescent probe for monitoring polymer processing uniformity and detecting material inhomogeneity. Its well-defined absorption maximum at 367 nm and emission maximum at 429 nm (in DMF) enable sensitive fluorescence detection, while its high LogP of 5.364 and low water solubility render it non-leaching in hydrophobic polymer matrices. This application is supported by studies utilizing multiple-reaction monitoring (MRM) analytical methods for detection .

Coatings, Paints, and Printing Inks Requiring High Photostability

For solvent-borne coatings, oil-based paints, and UV-cured printing inks, Fba 185's combination of lightfastness (Grade 7–8) and organic solvent solubility (toluene, acetone, DMF) makes it the preferred choice for maintaining color integrity under continuous artificial or natural light exposure. In contrast, the widely used Optical Brightener OB exhibits inferior photostability , leading to progressive yellowing and consumer dissatisfaction in white-pigmented or clear-coated products.

Application

Selection Property

Validation Focus

Polyester textile high-temperature exhaust dyeing

Lightfastness and medium-temperature solubility (m.p. below dyeing temp)

Confirm brightness retention after repeated wash/light cycles; validate one-bath scouring/bleaching/brightening efficiency

Engineering thermoplastic whitening (ABS, PC, PMMA, rigid PVC)

Thermal stability up to ~280 °C processing; solubility in engineering plastics

Verify dissolution and optical brightness in target polymer matrix; check absence of particulates or color shift

Fluorescent tracer for polymer material research and QC

Defined UV absorption/emission maxima; non-leaching in hydrophobic polymers

Assess detection sensitivity and matrix compatibility; validate homogeneity monitoring under processing conditions

Coatings, paints, and printing inks requiring photostability

High lightfastness rating and organic-solvent solubility

Evaluate color integrity under accelerated weathering; compare against OB to confirm reduced yellowing